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Compound of Interest

Compound Name: Carvone oxide

Cat. No.: B231888 Get Quote

This guide provides a focused summary of the fundamental molecular characteristics of

carvone oxide, a monoterpene epoxide derived from carvone. The information presented is

intended for researchers, scientists, and professionals in the field of drug development and

chemical analysis who require precise data on this compound.

Carvone oxide is recognized for its presence in various natural sources and its potential

applications in chemical synthesis.[1] A clear understanding of its molecular formula and weight

is crucial for accurate stoichiometric calculations in experimental research and for the

characterization of novel compounds.

Molecular Formula and Weight
The key quantitative data for carvone oxide are summarized below. These values are

consistently reported across major chemical databases.[2][3][4]

Property Value Source

Molecular Formula C₁₀H₁₄O₂
PubChem, NIST,

ChemicalBook[2][3][5]

Molecular Weight 166.22 g/mol PubChem, ChemicalBook[2][3]

Molar Mass 166.22 g/mol ChemBK[4]

Exact Mass 166.099379685 Da PubChem[2]
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This data is foundational for any quantitative experimental work involving carvone oxide. It is

important to note that various isomers of carvone oxide exist, such as cis- and trans- forms,

but they share the same molecular formula and weight.[1][6]

Logical Relationship of Molecular Properties
The molecular formula of a compound is the basis from which its molecular weight is

calculated. The diagram below illustrates this fundamental logical relationship for carvone
oxide.

Molecular Formula
C₁₀H₁₄O₂

Molecular Weight
166.22 g/mol

Determines
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Relationship between Molecular Formula and Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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